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Compound of Interest

Compound Name: Nky80

Cat. No.: B1679023

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
NKky80 stock solutions in Dimethyl Sulfoxide (DMSO). Nky80 is a hon-nucleoside
guinazolinone that acts as a potent and selective, non-competitive inhibitor of adenylyl cyclase
(AC) type V isoform.[1] It also shows inhibitory activity against other AC isoforms, with IC50
values of 8.3 uM, 132 uM, and 1.7 mM for type V, type Ill, and type I, respectively.[1][2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Nky80 is provided in the table below.

Property Value Reference
Molecular Weight 229.23 g/mol [3]

Formula C12H11Ns02 [3114]

CAS Number 299442-43-6 [3][4]
Appearance Off-white to light yellow solid [4]

Purity >98% (HPLC) [3]
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Solubility Data

Nky80 exhibits good solubility in DMSO. It is important to use high-purity, anhydrous DMSO to
avoid impacting the solubility and stability of the compound.[4] Some suppliers recommend
using a newly opened bottle of DMSO.[4] Sonication or gentle warming can be used to aid
dissolution.[5]

Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
Ultrasonic assistance
may be needed.
DMSO 250 mg/mL 1090.61 mM _
Hygroscopic DMSO
can affect solubility.[4]
DMSO 22.92 mg/mL 100 mM
Gentle warming may
Ethanol 2.29 mg/mL 10 mM

be required.[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Nky80 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Nky80 in DMSO.
Materials:

* Nky80 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes
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Procedure:

o Equilibrate Nky80: Allow the vial of Nky80 powder to come to room temperature before
opening to prevent condensation of moisture.

o Weigh Nky80: Accurately weigh out 1 mg of Nky80 powder using an analytical balance and
place it into a sterile microcentrifuge tube.

e Add DMSO: Add 0.436 mL (436 pL) of anhydrous DMSO to the microcentrifuge tube
containing the Nky80 powder.[4][6] This will yield a final concentration of 10 mM.

o Dissolve Nky80: Vortex the solution until the Nky80 is completely dissolved. If necessary,
sonicate the solution for a few minutes to aid dissolution.[5] Visually inspect the solution to
ensure there are no undissolved patrticles.

 Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[4]

» Storage: Store the aliquoted stock solutions at -20°C or -80°C for long-term storage.[4] When
stored at -20°C, the solution is stable for up to 1 year, and at -80°C, it is stable for up to 2
years.[4] For short-term storage (days to weeks), 4°C is acceptable.[2]

Concentration / Solvent Volume / Mass Table:[3][4]

Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1mM 4.36 mL 21.81 mL 43.62 mL

5mM 0.87 mL 4.36 mL 8.72 mL

10 mM 0.44 mL 2.18 mL 4.36 mL

50 mM 0.09 mL 0.44 mL 0.87 mL

Signaling Pathway

Nky80 is an inhibitor of adenylyl cyclase (AC), a key enzyme in the G-protein coupled receptor
(GPCR) signaling pathway that converts ATP to cyclic AMP (CAMP).[6] This inhibition affects
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various downstream cellular processes regulated by cAMP.
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Caption: NKky80 inhibits Adenylyl Cyclase (AC), blocking ATP to cAMP conversion.

Experimental Workflow

The following diagram illustrates a typical workflow for preparing and using an Nky80 stock
solution in a cell-based assay.
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Caption: Workflow for Nky80 stock solution preparation and use in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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